N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(5,5-dioxido-2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-[2-(3-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• InChI: InChI=1S/C22H20N4O6S/c1-13-3-2-4-15(7-13)26-20(16-10-33(29,30)11-17(16)25-26)24-22(28)21(27)23-9-14-5-6-18-19(8-14)32-12-31-18/h2-8H,9-12H2,1H3,(H,23,27)(H,24,28)
• InChI Key: FRMAQVPTFLLBDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)C(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H20N4O6S
• Molecular Weight: 468.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves a Pd-catalyzed C-N cross-coupling. The process starts with 5-bromo-benzo[1,3]dioxole and involves several steps including reaction with ethyl bromoacetate in the presence of NaH and DMF at 50°C for 2 hours, followed by reaction with fused heteroaryl halides.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of related compounds include a Pd-catalyzed C-N cross-coupling. This reaction is used to couple the 5-bromo-benzo[1,3]dioxole with fused heteroaryl halides.

Mechanism of Action

Mode of Action

Compounds with similar structures have been reported to exhibit anticancer activities . These compounds are believed to interact with cancer cells, inducing cell cycle arrest and apoptosis .

Biochemical Pathways

Based on similar compounds, it can be inferred that it may affect pathways related to cell cycle regulation and apoptosis .

Result of Action

Similar compounds have been shown to induce cell cycle arrest and apoptosis in cancer cells .

Future Directions

The future directions for this field could involve further optimization of these compounds to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of these molecules. This could lead to the development of new anticancer agents.